Cas no 1189749-69-6 (4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione)

• Product Name: 4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione
• CAS No: 1189749-69-6
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD13759031
• CID: 5186831
• Update Time: 2025-09-28

4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrol-2-yl)pyrimidine-2-thiol
• 4-(1H-pyrrol-2-yl)pyrimidine-2(1H)-thione
• 6-(1H-pyrrol-2-yl)-1H-pyrimidine-2-thione
• BBL036789
• STK654290
• STL373499
• SB62909
• 6-(1H-Pyrrol-2-yl)-2(1H)-pyrimidinethione
• 4-(1H-pyrrol-2-yl)-1,2-dihydropyrimidine-2-thione
• 4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione

• MDL： MFCD13759031
• Inchi： 1S/C8H7N3S/c12-8-10-5-3-7(11-8)6-2-1-4-9-6/h1-5,9H,(H,10,11,12)
• InChI Key： SVEVHLYIRDEOKB-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(C2=CC=CN2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 0.3
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones